1-[(3,5-Difluorophenyl)carbamothioyl]piperidine-4-carboxamide

• IUPAC Name: 1-[(3,5-difluorophenyl)carbamothioyl]piperidine-4-carboxamide
• InChI: InChI=1S/C13H15F2N3OS/c14-9-5-10(15)7-11(6-9)17-13(20)18-3-1-8(2-4-18)12(16)19/h5-8H,1-4H2,(H2,16,19)(H,17,20)
• InChI Key: LLTMAURVLJNRCD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N)C(=S)NC2=CC(=CC(=C2)F)F
• Molecular Formula: C13H15F2N3OS
• Molecular Weight: 299.34 g/mol

Description

1-[(3,5-Difluorophenyl)carbamothioyl]piperidine-4-carboxamide is a synthetic organic compound characterized by the presence of a difluorophenyl group, a piperidine ring, and a carbonothioyl linkage

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(3,5-Difluorophenyl)carbamothioyl]piperidine-4-carboxamide typically involves the reaction of 3,5-difluoroaniline with carbon disulfide and piperidine under controlled conditions. The reaction is carried out in the presence of a base, such as sodium hydroxide, to facilitate the formation of the carbonothioyl linkage. The reaction mixture is then heated to promote the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

1-[(3,5-Difluorophenyl)carbamothioyl]piperidine-4-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the piperidine ring.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents.

Reduction: Sodium borohydride, lithium aluminum hydride; reactions are usually conducted in anhydrous conditions.

Substitution: Nucleophiles such as amines or thiols; reactions are performed under mild to moderate temperatures.

Major Products Formed

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted piperidine derivatives.

Scientific Research Applications

1-[(3,5-Difluorophenyl)carbamothioyl]piperidine-4-carboxamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of 1-[(3,5-Difluorophenyl)carbamothioyl]piperidine-4-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by interacting with binding sites. These interactions can lead to alterations in cellular pathways and physiological responses.

Comparison with Similar Compounds

Similar Compounds

3,5-Difluoroaniline: A precursor in the synthesis of the compound.

Piperidine: A common structural motif in many bioactive compounds.

Carbonothioyl derivatives: Compounds with similar carbonothioyl linkages.

Uniqueness

1-[(3,5-Difluorophenyl)carbamothioyl]piperidine-4-carboxamide is unique due to the combination of its structural features, which confer specific chemical and biological properties. The presence of the difluorophenyl group enhances its stability and reactivity, while the piperidine ring contributes to its bioactivity.

This detailed article provides a comprehensive overview of this compound, covering its synthesis, chemical reactions, applications, mechanism of action, and comparison with similar compounds